![molecular formula C20H18N4 B3005205 N-benzyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine CAS No. 877781-88-9](/img/structure/B3005205.png)
N-benzyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
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Overview
Description
N-benzyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which have been studied for their diverse biological activities.
Scientific Research Applications
Crystal Structure and Anticancer Activity
- Synthesis and Analysis : This compound has been synthesized through chlorination and aminization processes. Its structure was confirmed using various techniques including X-ray diffraction, indicating its potential for detailed structural studies (Lu Jiu-fu et al., 2015).
- Anticancer Properties : It exhibits moderate anticancer activity, highlighting its potential use in oncological research (Lu Jiu-fu et al., 2015).
Chemical Synthesis Techniques
- Regioselective Synthesis : Studies focus on the regioselective synthesis of derivatives of pyrazolo[1,5-a]pyrimidine, showcasing advanced chemical synthesis techniques (Drev, Miha et al., 2014).
Structural Modifications and Pharmaceutical Potential
- Modification for Anti-Inflammatory Properties : Structural modifications of pyrazolo[1,5-a]pyrimidine derivatives have been explored to enhance anti-inflammatory properties. These studies provide insights into the pharmaceutical applications of these compounds (Auzzi, G. et al., 1983).
Development of Novel Therapeutic Agents
- Phosphodiesterase Inhibitors : Derivatives of pyrazolo[1,5-a]pyrimidine have been identified as specific inhibitors of phosphodiesterase, which has implications for the development of new therapeutic agents (Dumaitre, B. et al., 1996).
Advanced Synthesis and Analytical Techniques
- Solvent-Free Synthesis : Innovative solvent-free synthesis methods have been developed for these compounds, which is crucial for environmentally friendly chemical processes (Quiroga, J. et al., 2009).
Applications in Molecular Modeling
- Molecular Modeling in Drug Design : Studies have used molecular modeling to understand the affinity and selectivity of pyrazolo[1,5-a]pyrimidine derivatives for different receptors, which is important in drug design (Squarcialupi, L. et al., 2014).
Mechanism of Action
Target of Action
Similar pyrazolo[1,5-a]pyrimidine derivatives have been reported to inhibit egfr/stat3, which are key proteins involved in cell growth and survival .
Mode of Action
It’s suggested that similar compounds arrest cancer cell growth by inhibiting egfr/stat3 . This inhibition likely disrupts the normal signaling pathways in the cell, leading to changes in cell growth and survival.
Biochemical Pathways
The inhibition of egfr/stat3 suggests that it may affect pathways related to cell growth and survival .
Result of Action
Similar compounds have been reported to have significant anticancer potential, suggesting that they may lead to the arrest of cancer cell growth .
properties
IUPAC Name |
N-benzyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4/c1-15-12-19(21-13-16-8-4-2-5-9-16)24-20(23-15)18(14-22-24)17-10-6-3-7-11-17/h2-12,14,21H,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMBYBEIFZUYXOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=NN2C(=C1)NCC3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49647393 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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